molecular formula C11H22N2O2 B14914233 n-(2-Methyl-2-morpholinopropyl)propionamide

n-(2-Methyl-2-morpholinopropyl)propionamide

Cat. No.: B14914233
M. Wt: 214.30 g/mol
InChI Key: RUTRLXCYCAWMCQ-UHFFFAOYSA-N
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Description

n-(2-Methyl-2-morpholinopropyl)propionamide: is an organic compound with the molecular formula C11H22N2O2. It is a derivative of propionamide, featuring a morpholine ring and a methyl group attached to the propyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of n-(2-Methyl-2-morpholinopropyl)propionamide typically involves the reaction of propionamide with 2-methyl-2-morpholinopropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale batch reactions using high-purity starting materials. The process is optimized to ensure high yield and purity of the final product. The reaction conditions, such as temperature, pressure, and reaction time, are carefully controlled to achieve the desired outcome .

Chemical Reactions Analysis

Types of Reactions: n-(2-Methyl-2-morpholinopropyl)propionamide can undergo various chemical reactions, including:

Common Reagents and Conditions:

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines .

Scientific Research Applications

n-(2-Methyl-2-morpholinopropyl)propionamide has several scientific research applications, including:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

    Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

    Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of n-(2-Methyl-2-morpholinopropyl)propionamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Uniqueness: n-(2-Methyl-2-morpholinopropyl)propionamide is unique due to its specific structural features, such as the presence of a morpholine ring and a methyl group on the propyl chain. These structural elements contribute to its distinct chemical and biological properties, setting it apart from other similar compounds .

Properties

Molecular Formula

C11H22N2O2

Molecular Weight

214.30 g/mol

IUPAC Name

N-(2-methyl-2-morpholin-4-ylpropyl)propanamide

InChI

InChI=1S/C11H22N2O2/c1-4-10(14)12-9-11(2,3)13-5-7-15-8-6-13/h4-9H2,1-3H3,(H,12,14)

InChI Key

RUTRLXCYCAWMCQ-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)NCC(C)(C)N1CCOCC1

Origin of Product

United States

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